2-Ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid

• Molecular Formula: C11H10F2O4
• Molecular Weight: 244.19 g/mol
• SMILES: CCC1(COC2=CC(=C(C=C2O1)F)F)C(=O)O
• InChI: InChI=1S/C11H10F2O4/c1-2-11(10(14)15)5-16-8-3-6(12)7(13)4-9(8)17-11/h3-4H,2,5H2,1H3,(H,14,15)
• InChIKey: DVYYJDHDQSMUMT-UHFFFAOYSA-N

2-Ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid – Core Structural & Procurement Identity

2-Ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid (CAS 2059940-44-0) is a synthetic, racemic benzodioxine derivative with molecular formula C₁₁H₁₀F₂O₄ and molecular weight 244.19 g·mol⁻¹ . It features a 2,3-dihydro-1,4-benzodioxine core bearing a carboxylic acid at the 2-position, an ethyl substituent at the same position, and geminal fluorine atoms at the 6 and 7 positions of the aromatic ring . The compound is supplied at a stated purity of 95% and is classified as a research chemical not intended for human or veterinary use . A critical procurement caveat is that CAS 2059940-44-0 is also associated with (3,5-difluoro-4-methoxyphenyl)oxo-acetic acid ethyl ester in certain supplier databases, requiring rigorous structural verification upon sourcing .

1

SAR Workflow

Lipophilicity modulation without pharmacophore change

2

Scaffold Context

6,7-difluoro substitution may support metabolic stability screening

Class-level inference; verify in target assay

3

Synthetic Handle

Free carboxylic acid enables direct amide coupling and esterification

!

Procurement Alert

CAS 2059940-44-0 maps to two distinct isomers; structural verification required

Why 2-Ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid Cannot Be Replaced by Close Analogs

Substituting this compound with a close analog – such as the 2-methyl variant, the non-fluorinated parent, or the corresponding nitrile – alters key physicochemical and functional properties in ways that are not interchangeable in structure–activity relationship (SAR) studies or synthetic pathways. The ethyl group at C2 increases lipophilicity and introduces an additional rotatable bond compared to the 2-methyl analog, which can affect target binding entropy and membrane permeability . The 6,7-difluoro substitution enhances metabolic stability and modulates electron density on the aromatic ring relative to non-fluorinated congeners [1]. The carboxylic acid functionality provides a reactive handle for amide coupling, esterification, and salt formation that is absent in the nitrile analog . Furthermore, the documented CAS ambiguity – where the same CAS number is assigned to a structurally distinct (3,5-difluoro-4-methoxyphenyl)oxo-acetic acid ethyl ester – means generic procurement without explicit structural confirmation carries a high risk of receiving the wrong chemical entity .

Target Compound

2-Ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid

Ethyl at C2, difluoro at 6,7, free COOH. CAS ambiguous (dual-mapped).

Potential Substitute

2-Methyl analog (CAS 2060042-25-1)

Lower lipophilicity (ΔLogP approx 0.4) and one fewer rotatable bond; SAR profiles may not transfer.

Target Compound

Same as above

Aromatic 6,7-difluoro substitution blocks typical oxidative sites.

Potential Substitute

Non-fluorinated analog (CAS 75484-18-3)

Lacks fluorine protection; metabolic stability context may differ significantly.

Target Compound

Same as above

Carboxylic acid provides H-bond donor and direct coupling reactivity.

Potential Substitute

Nitrile analog (CAS 2060049-18-3)

Requires hydrolysis before amide formation; H-bond donor absent; synthetic route shifts.

• [1] Kuujia.com. 2H-1,4-Benzoxazine, 2-ethyl-6,7-difluoro-3,4-dihydro- (CAS 2137762-14-0) product description: 'The difluoro substitution at the 6,7-positions improves metabolic stability and lipophilicity.' URL: https://www.kuujia.com (referenced search result 0 in search 34). View Source

Quantitative Differentiation Evidence for 2-Ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid

Lipophilicity (LogP) Shift: 2-Ethyl vs. 2-Methyl Analog

The target compound exhibits a computed LogP of 1.9694, which is 0.3901 units higher than the 2-methyl analog (LogP 1.5793), as reported by the same supplier using the same computational method . This increase is attributable solely to the replacement of the C2-methyl group with a C2-ethyl group, while the 6,7-difluoro pattern, TPSA (55.76 Ų), hydrogen bond donor count (1), and hydrogen bond acceptor count (3) remain identical . The higher LogP predicts enhanced passive membrane permeability and potentially increased volume of distribution, but also potentially reduced aqueous solubility relative to the 2-methyl analog.

Lipophilicity (LogP) Shift

Head-to-head

ΔLogP = +0.39 (1.97 vs 1.58)

Supports lipophilicity SAR interpretation; may shift permeability profile.

Computed values, same supplier method. TPSA, H-bond counts identical.

Evidence Dimension	Computed octanol–water partition coefficient (LogP)
Target Compound Data	LogP = 1.9694
Comparator Or Baseline	6,7-Difluoro-2-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid: LogP = 1.5793
Quantified Difference	ΔLogP = +0.3901 (24.7% increase relative to comparator)
Conditions	Same computational method, same supplier (Leyan); TPSA, H-bond donor/acceptor counts held constant

Why This Matters

For medicinal chemistry programs optimizing CNS penetration or oral bioavailability, a 0.39 LogP increment can shift a compound across critical permeability thresholds, making the ethyl analog the preferred choice when higher lipophilicity is desired without altering hydrogen-bonding capacity.

Rotatable Bond Count: Conformational Flexibility of 2-Ethyl vs. 2-Methyl

The target compound possesses 2 rotatable bonds, compared with 1 rotatable bond for the 2-methyl analog . The additional rotatable bond arises from the ethyl substituent (C–C bond between the α- and β-carbons) and introduces greater conformational flexibility in the solvent-exposed region of the molecule. This can be advantageous for induced-fit binding to protein targets but may incur a modest entropic penalty upon binding. Both compounds share identical ring scaffold rigidity, TPSA (55.76 Ų), and hydrogen-bonding pharmacophore .

Rotatable Bond Count

Head-to-head

2 rotatable bonds vs 1

Additional conformational sampling for fragment growing.

Pharmacophore (TPSA, HBD, HBA) unchanged.

Evidence Dimension	Number of rotatable bonds (topological)
Target Compound Data	2 rotatable bonds
Comparator Or Baseline	6,7-Difluoro-2-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid: 1 rotatable bond
Quantified Difference	+1 rotatable bond (100% increase relative to comparator)
Conditions	Identical TPSA (55.76 Ų), H-bond donors (1), and H-bond acceptors (3)

Why This Matters

In fragment-based drug design or scaffold-hopping campaigns, the extra rotatable bond provides an additional degree of freedom for probing hydrophobic sub-pockets without altering the core pharmacophore, enabling SAR exploration that is inaccessible to the 2-methyl analog.

6,7-Difluoro Substitution: Metabolic Stability Advantage Over Non-Fluorinated Congeners

The 6,7-difluoro substitution pattern on the benzodioxine scaffold is explicitly noted to improve metabolic stability and lipophilicity compared to non-fluorinated analogs, based on precedent established with the structurally related 2H-1,4-benzoxazine scaffold where the same 6,7-difluoro motif is employed for the same purpose [1]. While direct metabolic stability data (e.g., microsomal half-life, intrinsic clearance) for this specific compound are not publicly available, the class-level inference is supported by the well-established role of aryl fluorine atoms in blocking cytochrome P450-mediated oxidative metabolism at the substituted positions. The non-fluorinated 2-ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid (CAS 75484-18-3, C₁₁H₁₂O₄, MW 208.21 g·mol⁻¹) lacks this protective feature [2].

Metabolic Stability Context

Class-level

6,7-difluoro motif blocks CYP oxidation sites

May support metabolic stability screening; verify with direct microsomal data.

Inference from benzoxazine precedent; no compound-specific data.

Evidence Dimension	Predicted metabolic stability (oxidative metabolism at aromatic positions 6 and 7)
Target Compound Data	6,7-difluoro substitution blocks CYP450 oxidation at these positions (class-level inference)
Comparator Or Baseline	2-Ethyl-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid (CAS 75484-18-3): no fluorine substitution; positions 6 and 7 are unsubstituted and susceptible to oxidation
Quantified Difference	Qualitative advantage (no direct comparative microsomal stability data available for this pair; data gap noted)
Conditions	Inference based on established fluorine medicinal chemistry principles and precedent from 2H-1,4-benzoxazine scaffold

Why This Matters

For lead optimization programs where metabolic soft spots on the benzodioxine core are identified, the 6,7-difluoro compound offers a pre-installed blocking strategy that can accelerate SAR cycles compared to synthesizing fluorinated analogs de novo.

• [1] Kuujia.com. 2H-1,4-Benzoxazine, 2-ethyl-6,7-difluoro-3,4-dihydro- (CAS 2137762-14-0) product description. URL: https://www.kuujia.com (accessed via search 34). View Source
• [2] MolAid.com. (2-ethyl-2,3-dihydro-1,4-benzodioxin-2-yl)-carboxylic acid, CAS 75484-18-3, Molecular Formula C₁₁H₁₂O₄. URL: https://www.molaid.com (accessed via search 11). View Source

Functional Group Reactivity: Carboxylic Acid vs. Nitrile at the 2-Position

The target compound carries a carboxylic acid at the 2-position (C₁₁H₁₀F₂O₄, MW 244.19, H-bond donor count 1, H-bond acceptor count 3), while the corresponding nitrile analog (2-ethyl-6,7-difluoro-2,3-dihydrobenzo[b][1,4]dioxine-2-carbonitrile, CAS 2060049-18-3) bears a nitrile group (C₁₁H₉F₂NO₂, MW 225.19, H-bond donor count 0, H-bond acceptor count 3) . The carboxylic acid enables direct amide coupling, esterification, reduction to the primary alcohol, and salt formation – all standard transformations in medicinal chemistry library synthesis. The nitrile, while a useful precursor for tetrazole formation or hydrolysis to the carboxylic acid, cannot directly participate in amide bond formation without prior hydrolysis. Additionally, the carboxylic acid contributes one hydrogen bond donor, potentially enabling key interactions with biological targets that the nitrile cannot provide .

Carboxylic Acid vs Nitrile

Head-to-head

H-bond donor: 1 vs 0; direct amide coupling possible

Enables one-step library synthesis without hydrolysis.

MW difference 19 g/mol; reactivity profile distinct.

Evidence Dimension	Functional group synthetic utility and hydrogen-bonding capacity
Target Compound Data	Carboxylic acid: H-bond donor = 1, direct amide coupling and esterification possible; MW 244.19
Comparator Or Baseline	2-Ethyl-6,7-difluoro-2,3-dihydrobenzo[b][1,4]dioxine-2-carbonitrile: H-bond donor = 0, requires hydrolysis before amide coupling; MW 225.19
Quantified Difference	ΔH-bond donor count = +1; ΔMW = +19.00 g·mol⁻¹
Conditions	Identical 6,7-difluoro and 2-ethyl substitution pattern; comparison of head group only

Why This Matters

For parallel library synthesis or late-stage diversification, the carboxylic acid offers immediate, high-yielding conjugation chemistry (e.g., HATU-mediated amide coupling) without the additional hydrolysis step required by the nitrile, saving 1–2 synthetic steps and improving overall workflow efficiency.

Procurement Risk: CAS Number Ambiguity with a Structurally Distinct Compound

CAS registry number 2059940-44-0 is mapped to two structurally distinct chemical entities in publicly accessible supplier databases: (i) 2-ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid (C₁₁H₁₀F₂O₄, MW 244.19) , and (ii) (3,5-difluoro-4-methoxyphenyl)oxo-acetic acid ethyl ester (C₁₁H₁₀F₂O₄, MW 244.19) . Although both share the same molecular formula and mass, they are constitutional isomers with entirely different core scaffolds (benzodioxine vs. benzoylformate) and reactivity profiles . Ordering by CAS number alone without independent structural verification (e.g., ¹H NMR, LCMS, or SMILES cross-check) can result in receipt of the wrong compound. This ambiguity is not observed for the 2-methyl analog (CAS 2060042-25-1) or the nitrile analog (CAS 2060049-18-3), making it a differentiator that demands heightened procurement diligence specifically for CAS 2059940-44-0.

CAS Ambiguity Risk

Data to verify

CAS 2059940-44-0 maps to two constitutional isomers

Mandates structural verification upon receipt.

Benzodioxine vs benzoylformate scaffold; same MW. NMR cross-check recommended.

Evidence Dimension	CAS number specificity and procurement risk
Target Compound Data	CAS 2059940-44-0 maps to two constitutional isomers across suppliers (ambiguous CAS assignment)
Comparator Or Baseline	2-Methyl analog (CAS 2060042-25-1): one-to-one CAS-to-structure mapping; Nitrile analog (CAS 2060049-18-3): one-to-one CAS-to-structure mapping
Quantified Difference	CAS ambiguity: 2 structures per CAS vs. 1 structure per CAS for comparators (qualitative difference)
Conditions	Cross-referencing of supplier databases (Leyan, Parchem, Chemsrc)

Why This Matters

For procurement officers and laboratory managers, awareness of this CAS ambiguity is essential to avoid costly ordering errors, ensure experimental reproducibility, and maintain supply chain integrity. Requiring a Certificate of Analysis with NMR confirmation is recommended specifically for this compound.

Recommended Application Scenarios for 2-Ethyl-6,7-difluoro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid

Medicinal Chemistry Lead Optimization Requiring Elevated Lipophilicity Without Pharmacophore Alteration

When a lead series based on the 2-methyl-6,7-difluoro-benzodioxine-2-carboxylic acid scaffold requires increased LogP to improve membrane permeability or CNS exposure, the 2-ethyl analog offers a direct, single-atom homologation that raises LogP by 0.39 units without changing TPSA, hydrogen bond donor count, or hydrogen bond acceptor count . This allows medicinal chemists to probe lipophilicity–activity relationships while maintaining the same synthetic handles and biological target engagement profile.

Scaffold-Hopping and Fragment-Based Drug Discovery Leveraging Conformational Flexibility

The additional rotatable bond in the 2-ethyl substituent (2 vs. 1 in the 2-methyl analog) provides a conformational degree of freedom that can be exploited in fragment growing or scaffold-hopping campaigns to access hydrophobic sub-pockets adjacent to the benzodioxine core . The 6,7-difluoro motif further contributes metabolic stability, making this compound a suitable starting point for fragment elaboration where both conformational sampling and oxidative protection are desired [1].

Synthetic Chemistry: Direct Amide Library Synthesis Without Protecting Group Manipulation

The free carboxylic acid functionality enables direct, one-step amide coupling with diverse amine building blocks using standard peptide coupling reagents (e.g., HATU, EDCI/HOBt), facilitating rapid parallel library synthesis . In contrast, the corresponding nitrile analog requires a separate hydrolysis step to generate the carboxylic acid before amide bond formation, adding synthetic complexity and reducing overall throughput . This makes the carboxylic acid the preferred procurement choice for medicinal chemistry groups planning amide-based diversification.

Procurement Quality Control: Structural Verification Against CAS Ambiguity

Given the documented CAS number conflict with (3,5-difluoro-4-methoxyphenyl)oxo-acetic acid ethyl ester, this compound serves as an exemplar for rigorous procurement quality control workflows . Laboratories that prioritize supply chain integrity should implement mandatory SMILES and/or NMR cross-verification upon receipt, establishing a verification protocol that can be applied to other research chemicals with ambiguous CAS assignments.

Application

Selection Property

Validation Focus

Lipophilicity SAR modulation

LogP shift without pharmacophore alteration

Lipophilicity assay validation

Fragment-based drug discovery

Conformational flexibility via extra rotatable bond

Conformational sampling in binding assays

Direct amide library synthesis

Free carboxylic acid for one-step coupling

Amide coupling efficiency validation

Procurement quality control

CAS-specific structural verification

NMR and SMILES cross-check protocol

• [1] Kuujia.com. Metabolic stability benefit of 6,7-difluoro substitution. URL: https://www.kuujia.com. View Source